1-N,3-N-bis(3,5-dichlorophenyl)adamantane-1,3-dicarboxamide
Description
1-N,3-N-bis(3,5-dichlorophenyl)adamantane-1,3-dicarboxamide, also known as DB763, is a synthetic compound that has been extensively studied for its potential use in scientific research. DB763 belongs to the class of adamantane derivatives, which are known for their unique structural and physicochemical properties.
Scientific Research Applications
Polymer Chemistry
One of the prominent applications of adamantane-containing compounds is in the field of polymer chemistry. These compounds are used to synthesize semi-alicyclic polyimides with high glass transition temperatures, excellent optical transparency, and optimal thermal and mechanical properties . The unique structure of adamantane derivatives contributes to the rigidity and stability of the polymers, making them suitable for optical and optoelectronic applications.
Optical Materials
Due to their high glass transition temperatures and excellent transparency, adamantane-containing polyimides are promising candidates for optical materials . They can be used in the production of lenses, optical fibers, and other components where clarity and stability at high temperatures are crucial.
Electronics and Optoelectronics
The thermal and mechanical stability of adamantane-derived polyimides makes them suitable for use in electronics and optoelectronics . They can be utilized in the manufacturing of insulating layers, flexible circuits, and other electronic components that require materials with high durability and resistance to heat.
High-Performance Coatings
Adamantane-containing compounds can be used to develop high-performance coatings that offer resistance to heat and mechanical stress . These coatings could be applied to various industrial and automotive parts to enhance their longevity and performance.
Aerospace Applications
The aerospace industry can benefit from the use of adamantane derivatives in the creation of components that need to withstand extreme conditions, such as high temperatures and mechanical stress . These compounds can be incorporated into the design of interior and exterior aerospace parts.
Advanced Composite Materials
The incorporation of adamantane-containing compounds into composite materials can lead to the development of advanced composites with enhanced properties . These materials can be used in various applications that require lightweight yet strong and heat-resistant components.
properties
IUPAC Name |
1-N,3-N-bis(3,5-dichlorophenyl)adamantane-1,3-dicarboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22Cl4N2O2/c25-15-2-16(26)5-19(4-15)29-21(31)23-8-13-1-14(9-23)11-24(10-13,12-23)22(32)30-20-6-17(27)3-18(28)7-20/h2-7,13-14H,1,8-12H2,(H,29,31)(H,30,32) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AAPSTUQMEFGMGO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3(CC1CC(C2)(C3)C(=O)NC4=CC(=CC(=C4)Cl)Cl)C(=O)NC5=CC(=CC(=C5)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22Cl4N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
512.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-(1,4-Dioxa-8-azaspiro[4.5]dec-8-yl)-3-[(4-isopropylphenyl)sulfonyl]thieno[2,3-e][1,2,3]triazolo[1,5-a]pyrimidine](/img/structure/B2876312.png)
![4-[3-(propan-2-yl)-1H-1,2,4-triazol-5-yl]aniline](/img/structure/B2876315.png)
![1-[1-(3,5-dichlorophenyl)-1H-1,2,3-triazol-4-yl]-2,2-dimethoxy-1-ethanone](/img/structure/B2876316.png)
![Methyl 5-(((5,6-dimethyl-7-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)methyl)furan-2-carboxylate](/img/structure/B2876323.png)
